94-47-3

Phenethyl benzoate

In Stock

• CAS RN:
• 94-47-3

• Formula:
• C15H14O2

• InChI:
• InChI=1S/C15H14O2/c16-15(14-9-5-2-6-10-14)17-12-11-13-7-3-1-4-8-13/h1-10H,11-12H2

• InChIKey:
• OSORMYZMWHVFOZ-UHFFFAOYSA-N

• 2-Phenylethyl benzoate, also known as benzyl carbinyl benzoate or fema 2860, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. 2-Phenylethyl benzoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl benzoate is primarily located in the membrane (predicted from logP). 2-Phenylethyl benzoate is a balsam, floral, and honey tasting compound that can be found in ceylon cinnamon and linden. This makes 2-phenylethyl benzoate a potential biomarker for the consumption of these food products.

Hydrofuramide

• CAS RN:
• 494-47-3

• Formula:
• C15H12N2O3

• InChI:
• InChI=1S/C15H12N2O3/c1-4-12(18-7-1)10-16-15(14-6-3-9-20-14)17-11-13-5-2-8-19-13/h1-11,15H/b16-10+,17-11+

• InChIKey:
• CYGDSXFTXXFMNI-OTYYAQKOSA-N

• Hydrofuramide is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.27 g/mol. The purity is usually 95%.

trans-3,5-Dihydroxycyclopent-1-ene

Usually In Stock

• CAS RN:
• 694-47-3

• Formula:
• C5H8O2

• InChI:
• InChI=1S/C5H8O2/c6-4-1-2-5(7)3-4/h1-2,4-7H,3H2/t4-,5-/m0/s1

• InChIKey:
• IGRLIBJHDBWKNA-WHFBIAKZSA-N

• Trans-3,5-Dihydroxycyclopent-1-ene is a useful research compound. Its molecular formula is C5H8O2 and its molecular weight is 100.12 g/mol. The purity is usually 95%.

1H-Benzimidazole, 2,2'-(1,4-butanediyl)bis[5-nitro-

• CAS RN:
• 5894-47-3

• Formula:
• C18H16N6O4

• InChI:
• InChI=1S/C18H16N6O4/c25-23(26)11-5-7-13-15(9-11)21-17(19-13)3-1-2-4-18-20-14-8-6-12(24(27)28)10-16(14)22-18/h5-10H,1-4H2,(H,19,21)(H,20,22)

• InChIKey:
• WHFWYIBXGBGXFO-UHFFFAOYSA-N

• 1H-Benzimidazole, 2,2'-(1,4-butanediyl)bis[5-nitro- is a useful research compound. Its molecular formula is C18H16N6O4 and its molecular weight is 380.4 g/mol. The purity is usually 95%.

2,2-Dimethyl-1,3-dithiolane-4-methanol

• CAS RN:
• 5694-47-3

• Formula:
• C6H12OS2

• InChI:
• InChI=1S/C6H12OS2/c1-6(2)8-4-5(3-7)9-6/h5,7H,3-4H2,1-2H3

• InChIKey:
• MPNNLCONPWKVOX-UHFFFAOYSA-N

• 2,2-Dimethyl-1,3-dithiolane-4-methanol is a useful research compound. Its molecular formula is C6H12OS2 and its molecular weight is 164.3 g/mol. The purity is usually 95%.

4-Chloro-3-methoxyphenylboronic acid

In Stock

• CAS RN:
• 89694-47-3

• Formula:
• C7H8BClO3

• InChI:
• InChI=1S/C7H8BClO3/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,10-11H,1H3

• InChIKey:
• DZNNRXURZJLARZ-UHFFFAOYSA-N

• 4-Chloro-3-methoxyphenylboronic acid is a useful research compound. Its molecular formula is C7H8BClO3 and its molecular weight is 186.4 g/mol. The purity is usually 95%.

3-Picoline, 5-(tert-butylthio)-

• CAS RN:
• 18794-47-3

• Formula:
• C10H15NS

• InChI:
• InChI=1S/C10H15NS/c1-8-5-9(7-11-6-8)12-10(2,3)4/h5-7H,1-4H3

• InChIKey:
• ASCYFBRLXRDIQH-UHFFFAOYSA-N

• 3-Picoline, 5-(tert-butylthio)- is a useful research compound. Its molecular formula is C10H15NS and its molecular weight is 181.3 g/mol. The purity is usually 95%.

N-butan-2-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 63894-47-3

• Formula:
• C14H19N3S

• InChI:
• InChI=1S/C14H19N3S/c1-3-9(2)17-13-12-10-6-4-5-7-11(10)18-14(12)16-8-15-13/h8-9H,3-7H2,1-2H3,(H,15,16,17)

• InChIKey:
• FNEVQNKBTZENSN-UHFFFAOYSA-N

• N-butan-2-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C14H19N3S and its molecular weight is 261.39. The purity is usually 95%.

N-(2H-1,3-benzodioxol-5-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 848894-47-3

• Formula:
• C19H19ClN2O5S

• InChI:
• InChI=1S/C19H19ClN2O5S/c20-14-1-4-16(5-2-14)28(24,25)22-9-7-13(8-10-22)19(23)21-15-3-6-17-18(11-15)27-12-26-17/h1-6,11,13H,7-10,12H2,(H,21,23)

• InChIKey:
• APOGHSCUXLZSMV-UHFFFAOYSA-N

• N-(2H-1,3-benzodioxol-5-yl)-1-(4-chlorobenzenesulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H19ClN2O5S and its molecular weight is 422.88. The purity is usually 95%.

N-(2,4-difluorophenyl)-2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 872594-47-3

• Formula:
• C20H16F2N6O4

• InChI:
• InChI=1S/C20H16F2N6O4/c1-31-15-6-4-12(8-16(15)32-2)28-19-18(25-26-28)20(30)27(10-23-19)9-17(29)24-14-5-3-11(21)7-13(14)22/h3-8,10H,9H2,1-2H3,(H,24,29)

• InChIKey:
• VSBCYPQZQLUKSK-UHFFFAOYSA-N

• N-(2,4-difluorophenyl)-2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16F2N6O4 and its molecular weight is 442.383. The purity is usually 95%.

Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate

In Stock

• CAS RN:
• 872994-47-3

• Formula:
• C20H23N5O3S

• InChI:
• InChI=1S/C20H23N5O3S/c1-3-15(20(27)28-4-2)29-18-11-10-16-22-23-17(25(16)24-18)12-13-21-19(26)14-8-6-5-7-9-14/h5-11,15H,3-4,12-13H2,1-2H3,(H,21,26)

• InChIKey:
• FAJGVWCWFPUJQT-UHFFFAOYSA-N

• Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate is a useful research compound. Its molecular formula is C20H23N5O3S and its molecular weight is 413.5. The purity is usually 95%.

(1S,5S,13S,21S)-9,19-Dimethoxy-18-methyl-5,13-diphenyl-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2,8,10,15(20),16,18-hexaene-17,21-diol

In Stock

• CAS RN:
• 194794-47-3

• Formula:
• C33H30O7

• InChI:
• InChI=1S/C33H30O7/c1-18-22(34)16-25-27(30(18)37-3)29-28-26(40-33(39-25,32(29)35)20-12-8-5-9-13-20)17-24(36-2)21-14-15-23(38-31(21)28)19-10-6-4-7-11-19/h4-13,16-17,23,29,32,34-35H,14-15H2,1-3H3/t23-,29-,32-,33-/m0/s1

• InChIKey:
• VVMNOJJSVJYOFS-SCZWQZILSA-N

• (1S,5S,13S,21S)-9,19-Dimethoxy-18-methyl-5,13-diphenyl-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2,8,10,15(20),16,18-hexaene-17,21-diol is a useful research compound. Its molecular formula is C33H30O7 and its molecular weight is 538.6 g/mol. The purity is usually 95%.

2-isopropyl-4-methyl-1H-benzo[d]imidazole

• CAS RN:
• 199594-47-3

• Formula:
• C11H14N2

• InChI:
• InChI=1S/C11H14N2/c1-7(2)11-12-9-6-4-5-8(3)10(9)13-11/h4-7H,1-3H3,(H,12,13)

• InChIKey:
• PCTHPRWIRUPGAC-UHFFFAOYSA-N

• 2-isopropyl-4-methyl-1H-benzo[d]imidazole, also known as 2-isopropyl-4-methyl-1H-benzo[d]imidazole, is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.

3-chloro-N-(2,3-dihydro-1H-inden-5-yl)propanamide

In Stock

• CAS RN:
• 908494-47-3

• Formula:
• C12H14ClNO

• InChI:
• InChI=1S/C12H14ClNO/c13-7-6-12(15)14-11-5-4-9-2-1-3-10(9)8-11/h4-5,8H,1-3,6-7H2,(H,14,15)

• InChIKey:
• QJMWYGURKXRWFW-UHFFFAOYSA-N

• 3-chloro-N-(2,3-dihydro-1H-inden-5-yl)propanamide is a useful research compound. Its molecular formula is C12H14ClNO and its molecular weight is 223.7 g/mol. The purity is usually 95%.

2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene

In Stock

• CAS RN:
• 1404194-47-3

• Formula:
• C9H9ClF2O

• InChI:
• InChI=1S/C9H9ClF2O/c1-6-4-3-5-7(2)8(6)13-9(10,11)12/h3-5H,1-2H3

• InChIKey:
• WFVUPZJONDIQSP-UHFFFAOYSA-N

• 2-[Chloro(difluoro)methoxy]-1,3-dimethyl-benzene is a useful research compound. Its molecular formula is C9H9ClF2O and its molecular weight is 206.61 g/mol. The purity is usually 95%.

2,6-difluoro-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)benzamide

In Stock

• CAS RN:
• 1797094-47-3

• Formula:
• C21H14F2N4OS

• InChI:
• InChI=1S/C21H14F2N4OS/c22-16-4-1-5-17(23)19(16)20(28)25-14-8-6-13(7-9-14)18-12-29-21(27-18)26-15-3-2-10-24-11-15/h1-12H,(H,25,28)(H,26,27)

• InChIKey:
• WHSLBOMCFUWRTD-UHFFFAOYSA-N

• 2,6-difluoro-N-(4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C21H14F2N4OS and its molecular weight is 408.43. The purity is usually 95%.

2-bromo-N-(2-(2-fluorophenyl)-2-methoxypropyl)benzamide

In Stock

• CAS RN:
• 1797694-47-3

• Formula:
• C17H17BrFNO2

• InChI:
• InChI=1S/C17H17BrFNO2/c1-17(22-2,13-8-4-6-10-15(13)19)11-20-16(21)12-7-3-5-9-14(12)18/h3-10H,11H2,1-2H3,(H,20,21)

• InChIKey:
• NBWUVFVFNKWACD-UHFFFAOYSA-N

• 2-bromo-N-(2-(2-fluorophenyl)-2-methoxypropyl)benzamide is a useful research compound. Its molecular formula is C17H17BrFNO2 and its molecular weight is 366.23. The purity is usually 95%.

9-Methyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)purin-6-amine

Usually In Stock

• CAS RN:
• 2379994-47-3

• Formula:
• C15H15N7S

• InChI:
• InChI=1S/C15H15N7S/c1-21-10-19-13-14(17-9-18-15(13)21)16-7-12(11-3-6-23-8-11)22-5-2-4-20-22/h2-6,8-10,12H,7H2,1H3,(H,16,17,18)

• InChIKey:
• CJZPBTWUUBHOOI-UHFFFAOYSA-N

• 9-Methyl-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)purin-6-amine is a useful research compound. Its molecular formula is C15H15N7S and its molecular weight is 325.39. The purity is usually 95%.

Tert-butyl (1S,5R)-1-(aminomethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate

In Stock

• CAS RN:
• 2418594-47-3

• Formula:
• C12H22N2O2

• InChI:
• InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-9-4-5-12(9,7-13)8-14/h9H,4-8,13H2,1-3H3/t9-,12-/m0/s1

• InChIKey:
• ROCVLKAYBDLJMG-CABZTGNLSA-N

• Tert-butyl (1S,5R)-1-(aminomethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate is a useful research compound. Its molecular formula is C12H22N2O2 and its molecular weight is 226.32. The purity is usually 95%.